Cas no 6994-25-8 (Ethyl 3-amino-1H-pyrazole-4-carboxylate)

Ethyl 3-amino-1H-pyrazole-4-carboxylate is a versatile heterocyclic compound widely used as a key intermediate in organic synthesis and pharmaceutical research. Its pyrazole core and functional groups make it valuable for constructing biologically active molecules, particularly in the development of agrochemicals and medicinal compounds. The ester and amino groups offer reactive sites for further derivatization, enabling the synthesis of diverse derivatives. This compound exhibits good stability under standard conditions and is compatible with a range of synthetic transformations. Its consistent purity and well-characterized properties ensure reliable performance in research and industrial applications, making it a preferred choice for chemists working with nitrogen-containing heterocycles.

Ethyl 3-amino-1H-pyrazole-4-carboxylate structure

6994-25-8 structure

Product Name:Ethyl 3-amino-1H-pyrazole-4-carboxylate

CAS No:6994-25-8

MF:C₆H₉N₃O₂

MW:155.154560804367

MDL:MFCD00005238

CID:47162

PubChem ID:81472

Update Time:2025-06-07

Ethyl 3-amino-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 3-amino-1H-pyrazole-4-carboxylate
- Ethyl 3-amino-4-pyrazolecarboxylate
- Ethyl 3-amino-4-pyarazolecarboxylate
- 3-Amino-4-pyrazolecarboxylic acid ethyl ester
- Konjac Glucomannan Powder
- Ethyl 3-aminopyrazole-4-carboxylate
- 3-AMINO-1H-PYRAZOLE-4-CARBOXYLIC ACID ETHYL ESTER
- 3-Amino-4-carbethoxypyrazole
- 4-(ethoxymethyl)-1H-pyrazol-3-amine
- 5-Amino-1H-pyrazole-4-carboxylic acid ethyl ester
- ethyl 5-amino-1H-pyrazole-4-carboxylate
- Allopurinol Related CoMpound D
- 3-Aminopyrazole-4-carboxylic Acid Ethyl Ester
- HMS2341C24
- TS-00077
- 6994-25-8
- Pyrazole carboxylic ester 4
- ethyl 3-amino-1H-pyrazole-4-carboxylate;Ethyl 3-Aminopyrazole-4-carboxylate
- 19750-02-8
- YPXGHKWOJXQLQU-UHFFFAOYSA-
- 3-amino-4-carboethoxypyrazole
- Ethyl-3-Aminopyrazole-4-carboxylate
- AKOS000265416
- ChemDiv2_008143
- 1260243-04-6
- 3-Amino-1H-pyrazole-4-carboxylicacidethylester
- MLS000104802
- F0255-0027
- Z57683723
- NSC 521580
- 5-aminopyrazole-4-carboxylic acid ethyl ester
- 103259-35-4
- ethyl 3-amino-2H-pyrazole-4-carboxylate
- Ethyl-5-amino-1H-pyrazole-4-carboxylate
- ALLOPURINOL IMPURITY D [EP IMPURITY]
- HY-W007997
- 1H-Pyrazole-4-carboxylic acid, 3-amino-, ethyl ester
- EINECS 230-262-3
- FT-0648468
- NSC521580
- 9GY5HA1GAA
- DTXSID10990206
- CHEMBL507899
- FT-0614993
- ethyl 3-amino-pyrazol-4-carboxylate
- AC-23178
- A4320
- BDBM14781
- 1H-PYRAZOLE-4-CARBOXYLIC ACID, 5-AMINO-, ETHYL ESTER
- Ethyl 3-aminopyrazole-4-carboxylate, 98%
- HMS554K13
- BP-10088
- E0766
- MFCD00005238
- AE-562/40195503
- CCG-2127
- A9244
- 3-amino4-carbethoxypyrazole
- SR-01000577330-1
- Q27272542
- Ethyl5-aminopyrazol-4-carboxylate
- MFCD00114562
- AB03454
- CS-W007997
- Maybridge1_004633
- BB 0256781
- FS-1117
- 3-amino-4-ethoxycarbonyl-pyrazole
- EN300-26145
- Ethyl 5-aminopyrazol-4-carboxylate
- ethyl 5-aminopyrazole-4-carboxylate
- Ethyl-3-amino-4-pyrazole carboxylate
- ethyl 3-amino-pyrazole-4-carboxylate
- ethyl 3-amino-1h-pyrazole4-carboxylate
- SR-01000577330
- SCHEMBL309220
- CL3441
- Allopurinol Imp. D (EP); Allopurinol USP Related Compound D; Allopurinol USP RC D; Ethyl 5-Amino-1H-pyrazole-4-carboxylate; Allopurinol Related Compound D; Allopurinol Impurity D
- Ethyl 3-imino-2,3-dihydro-1H-pyrazole-4-carboxylate
- W-206450
- ethyl 3-aminopyrazole 4-carboxylate
- HMS1392C03
- AM20100659
- Ethyl 3-amino-1H-pyrazole-4-carboxylate #
- NSC-521580
- SB21924
- 5-amino-4-pyrazolecarboxylic acid, ethyl ester
- Ethyl 5-amino-1H-pyrazole-4-carboxylate, AldrichCPR
- SMR000054735
- EC 230-262-3
- Allopurinol Impurity D
- UNII-9GY5HA1GAA
- doi:10.14272/YPXGHKWOJXQLQU-UHFFFAOYSA-N.1
- A889866
- AM807136
- 3-Amino-4-carbethoxypyrazol
- DS-1709
- 3-Amino-4-ethoxycarbonylpyrazole
- Ethyl 3-amino-4-pyrazole carboxylate
- AKOS000266226
- BB 0219112
- BCP21454
- InChI=1/C6H9N3O2/c1-2-11-6(10)4-3-8-9-5(4)7/h3H,2H2,1H3,(H3,7,8,9)
- NS00010231
- Allopurinol impurity D, European Pharmacopoeia (EP) Reference Standard
- ethyl5-amino-1H-pyrazole-4-carboxylate
- EU-0096157
- Ethyl 3-amino-4-pyrazolecarboxylate,98%
- BBL005567
- ALBB-010725
- STK298895
- 5-AMINO-1H-PYRAZOLE-4-CARBOXYLICACID ETHYL ESTER
- DB-297547
- DB-368237
- MDL： MFCD00005238
- Inchi： 1S/C6H9N3O2/c1-2-11-6(10)4-3-8-9-5(4)7/h3H,2H2,1H3,(H3,7,8,9)
- InChI Key： YPXGHKWOJXQLQU-UHFFFAOYSA-N
- SMILES： O(CC)C(C1C=NNC=1N)=O
- BRN： 4964

Computed Properties

Exact Mass: 155.06900
Monoisotopic Mass: 155.069477
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 151
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 7
XLogP3: 0.6
Topological Polar Surface Area: 81

Experimental Properties

Color/Form: Solid
Density: 1.3092 (rough estimate)
Melting Point: 105-107 °C (lit.)
Boiling Point: 349.2°C at 760 mmHg
Flash Point: 165℃
Refractive Index: 1.6500 (estimate)
PSA: 81.00000
LogP: 0.74980
Solubility: Not available
Vapor Pressure: 0.0±0.8 mmHg at 25°C

Ethyl 3-amino-1H-pyrazole-4-carboxylate Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H317,H410
Warning Statement： P273,P280,P501
Hazardous Material transportation number：UN 3077 9 / PGIII
WGK Germany：3
Hazard Category Code： 43-50/53
Safety Instruction： S24/25
Hazardous Material Identification：
Risk Phrases：R36/37/38
HazardClass：IRRITANT
Storage Condition：2-8°C
Safety Term：S24/25

Ethyl 3-amino-1H-pyrazole-4-carboxylate Customs Data

HS CODE：29331990
Customs Data：

China Customs Code:
2933199090

Overview:

2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 3-amino-1H-pyrazole-4-carboxylate Pricemore >>

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XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	A45009-5G	Ethyl 3-amino-1H-pyrazole-4-carboxylate	6994-25-8		5g	¥298.84	2023-11-15
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	PHR2008-50MG	Ethyl 3-amino-1H-pyrazole-4-carboxylate	6994-25-8		50mg	¥5670.75	2023-10-14
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	BP844	Ethyl 3-amino-1H-pyrazole-4-carboxylate	6994-25-8	British Pharmacopoeia (BP) Reference Standard		￥2822.46	2022-02-22
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	1013046-35MG	Ethyl 3-amino-1H-pyrazole-4-carboxylate	6994-25-8		35mg	¥11470.78	2025-01-16
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	E832454-100g	Ethyl 3-Amino-4-pyrazolecarboxylate	6994-25-8	99%	100g	678.00	2021-05-17
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	E0766-25G	Ethyl 3-Aminopyrazole-4-carboxylate	6994-25-8	>98.0%(GC)(T)	25g	¥390.00	2024-04-16
TRC	E703100-1g	Ethyl 3-Amino-4-pyrazolecarboxylate	6994-25-8		1g	$ 74.00	2023-09-07
TRC	E703100-5g	Ethyl 3-Amino-4-pyrazolecarboxylate	6994-25-8		5g	$ 98.00	2023-09-07
TRC	E703100-10g	Ethyl 3-Amino-4-pyrazolecarboxylate	6994-25-8		10g	$136.00	2023-05-18

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(CAS:6994-25-8)3-amino-4-pyrazolecarboxylic acid ethyl ester

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Ethyl 3-amino-1H-pyrazole-4-carboxylate Related Literature

1. Synthesis of structural analogues of Reversan by ester aminolysis: an access to pyrazolo[1,5-a]pyrimidines from chalcones

Andres Arias-Gómez,Mario A. Macías,Jaime Portilla RSC Adv. 2023 13 16377
2. Construction of a six-membered fused N-heterocyclic ring via a new 3-component reaction: synthesis of (pyrazolo)pyrimidines/pyridines

P. Mahesh Kumar,K. Siva Kumar,Pradeep Kumar Mohakhud,K. Mukkanti,R. Kapavarapu,Kishore V. L. Parsa,Manojit Pal Chem. Commun. 2012 48 431
3. Insights into the medicinal chemistry of heterocycles integrated with a pyrazolo[1,5-a]pyrimidine scaffold

Mohamed M. Hammouda,Hatem E. Gaffer,Khaled M. Elattar RSC Med. Chem. 2022 13 1150

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Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:6994-25-8)Ethyl3-amino-1H-pyrazole-4-carboxylate

Purity:99%

Quantity:25KG,200KG,1000KG

Price ($):Inquiry

Amadis Chemical Company Limited

(CAS:6994-25-8)Ethyl 3-amino-1H-pyrazole-4-carboxylate

Purity:99%

Quantity:1kg

Price ($):213.0

Cas no 6994-25-8 (Ethyl 3-amino-1H-pyrazole-4-carboxylate)

Ethyl 3-amino-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Ethyl 3-amino-1H-pyrazole-4-carboxylate Security Information

Ethyl 3-amino-1H-pyrazole-4-carboxylate Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Ethyl 3-amino-1H-pyrazole-4-carboxylate Pricemore >>

Ethyl 3-amino-1H-pyrazole-4-carboxylate Suppliers

Ethyl 3-amino-1H-pyrazole-4-carboxylate Related Literature

Related Categories

6994-25-8 (Ethyl 3-amino-1H-pyrazole-4-carboxylate) Related Products